Cas no 64472-06-6 (benzyl (2R)-pyrrolidine-2-carboxylate)

• Product Name: benzyl (2R)-pyrrolidine-2-carboxylate
• CAS No: 64472-06-6
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 1679410
• PubChem ID: 736154
• Update Time: 2025-06-15

benzyl (2R)-pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl D-prolinate
• (R)-benzyl prolinate
• H-D-Pro-OBzl
• CDK inhibitor II
• HY-13033
• (R)-N-(5-chloro-4-(5-fluoro-2-methoxyphenyl)pyridin-2-yl)piperidine-3-carboxamide trifluoroacetate
• D-proline benzyl ester
• SureCN1438999
• CS-0239
• (R)-piperidine-3-carboxylic acid [5-chloro-4-(5-fluoro-2-methoxyphenyl)-pyridin-2-yl]-amide
• (R)-proline benzyl ester
• benzyl (2R)-pyrrolidine-2-carboxylate
• VVCLBQFBKZQOAF-LLVKDONJSA-N
• 64472-06-6
• AP-352/11521924
• SCHEMBL4069956
• D-Proline benzylester
• benzyl (R)-pyrrolidine-2-carboxylate
• AKOS017337044
• EN300-121675
• (r)-benzyl pyrrolidine-2-carboxylate
• Benzyl 2-pyrrolidinecarboxylate

• Inchi： 1S/C12H15NO2/c14-12(11-7-4-8-13-11)15-9-10-5-2-1-3-6-10/h1-3,5-6,11,13H,4,7-9H2/t11-/m1/s1
• InChI Key： VVCLBQFBKZQOAF-LLVKDONJSA-N
• SMILES： O(CC1C=CC=CC=1)C([C@H]1CCCN1)=O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on benzyl (2R)-pyrrolidine-2-carboxylate

Comprehensive Analysis of Benzyl (2R)-Pyrrolidine-2-carboxylate (CAS No. 64472-06-6): Properties, Applications, and Industry Trends

Benzyl (2R)-pyrrolidine-2-carboxylate (CAS 64472-06-6) is a chiral ester derivative of pyrrolidine, widely recognized for its role in pharmaceutical synthesis and asymmetric catalysis. This optically active compound, featuring a benzyl ester group and a (2R)-pyrrolidine-2-carboxylic acid backbone, has garnered significant attention in medicinal chemistry due to its versatility as a building block for bioactive molecules. The CAS 64472-06-6 identifier ensures precise tracking in regulatory and research contexts, while its chiral purity (>98% ee typically) makes it invaluable for enantioselective reactions.

Recent trends highlight growing demand for chiral auxiliaries like benzyl (2R)-pyrrolidine-2-carboxylate in drug development, particularly for neurological and cardiovascular therapeutics. Search analytics reveal frequent queries such as "synthesis of benzyl pyrrolidine carboxylate" and "CAS 64472-06-6 suppliers", reflecting industrial interest. The compound’s low hygroscopicity and stability under inert conditions align with green chemistry principles—a hotspot in 2024 discussions. Researchers also explore its potential in peptide mimetics, addressing the rising demand for protease-resistant drug candidates.

From a technical perspective, 64472-06-6 exhibits a melting range of 45–48°C and optimal solubility in polar aprotic solvents (e.g., DMF, DMSO), facilitating its use in N-protecting group strategies. Analytical methods like HPLC chiral separation and NMR stereochemical analysis are critical for quality control, as emphasized in recent publications. Notably, its benzyloxycarbonyl (Cbz) mimicry enables selective deprotection—an asset in multi-step syntheses of alkaloids and β-lactam antibiotics.

Market insights indicate expanding applications in flavor & fragrance industries, where its pyrrolidine core contributes to savory note formulations. Regulatory-compliant documentation (e.g., REACH dossier for 64472-06-6) ensures global trade viability. Sustainable production methods, including enzymatic resolution of (R)-proline derivatives, now dominate patent filings—addressing ESG investor priorities. This positions benzyl (2R)-2-pyrrolidinecarboxylate as a benchmark in stereoselective manufacturing.

Emerging research explores the compound’s role in metal-organic frameworks (MOFs) for asymmetric hydrogenation—a response to the "heterogeneous catalysis" search trend. Its hydrogen bond acceptor capacity (calculated LogP ~1.2) also enables applications in ionic liquid design. With the fine chemicals market projected to grow at 6.8% CAGR through 2030, CAS 64472-06-6 remains a strategic material for high-value intermediate production.